Cas no 28744-88-9 (5-(4-methylphenyl)methylideneimidazolidine-2,4-dione)

• Product Name: 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione
• CAS No: 28744-88-9
• MF: C₁₁H₁₀N₂O₂
• MW: 202.209302425385
• CID: 262559
• PubChem ID: 697033
• Update Time: 2025-06-22

5-(4-methylphenyl)methylideneimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione,5-[(4-methylphenyl)methylene]-
• (5Z)-5-[(4-methylphenyl)methylidene]imidazolidine-2,4-dione
• 5-(4-methylbenzylidene)imidazolidine-2,4-dione
• 5-(4-methyl-benzylidene)-imidazolidine-2,4-dione
• AC1LF3H5
• AC1Q2JE4
• CHEMBL288686
• NSC211487
• STK064281
• 5-[1-p-Tolyl-meth-(Z)-ylidene]-imidazolidine-2 ,4-dione
• 109754-07-6
• 5-[1-p-Tolyl-meth-(Z)-ylidene]-imidazolidine-2,4-dione
• BB 0218506
• (5Z)-5-(4-methylbenzylidene)imidazolidine-2,4-dione
• 5-[(4-methylphenyl)methylidene]imidazolidine-2,4-dione
• AKOS005388161
• (Z)-5-(4-Methylbenzylidene)imidazolidine-2,4-dione
• SCHEMBL10750983
• NSC-211487
• 28744-88-9
• 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione

• Inchi： 1S/C11H10N2O2/c1-7-2-4-8(5-3-7)6-9-10(14)13-11(15)12-9/h2-6H,1H3,(H2,12,13,14,15)/b9-6-
• InChI Key： MDJFPRDVZHNPSA-TWGQIWQCSA-N
• SMILES： O=C1/C(=C/C2C=CC(C)=CC=2)/NC(N1)=O

Computed Properties

• Exact Mass: 202.0743
• Monoisotopic Mass: 202.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2

Additional information on 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione

Introduction to 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione (CAS No. 28744-88-9)

5-(4-methylphenyl)methylideneimidazolidine-2,4-dione is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This organometallic derivative is characterized by its unique structural framework, which consists of an imidazolidine core fused with a 5-(4-methylphenyl)methylidene substituent. The compound's molecular structure not only makes it an intriguing subject for synthetic chemistry but also opens up numerous possibilities for its application in drug discovery and development.

The CAS number 28744-88-9 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and patents. Its chemical formula, C₁₁H₁₁NO₂, reflects a balanced composition of carbon, hydrogen, nitrogen, and oxygen atoms, which are essential for its reactivity and potential biological activity. The presence of the methylidene group and the imidazolidine ring suggests that this compound may exhibit properties such as chelation, metal coordination, and bioavailability enhancement, making it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has seen a surge in the development of heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. Among these, imidazolidine derivatives have been particularly studied for their potential applications in treating various diseases, including cancer, inflammation, and neurological disorders. The 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione structure combines the advantages of both aromatic and heterocyclic systems, offering a versatile platform for medicinal chemists to explore.

One of the most compelling aspects of this compound is its ability to act as a ligand in coordination chemistry. The imidazolidine ring can form stable complexes with transition metals such as palladium, platinum, and ruthenium, which are widely used in catalytic processes and as therapeutic agents. For instance, recent studies have demonstrated that metal complexes derived from imidazolidine derivatives exhibit potent antitumor activity by inhibiting DNA replication and inducing apoptosis in cancer cells. The 5-(4-methylphenyl)methylidene moiety further enhances the compound's binding affinity and stability in these complexes.

The synthesis of 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include condensation reactions between appropriately substituted imidazolidine precursors with aldehydes or ketones. The introduction of the 4-methylphenyl group introduces steric hindrance and electronic effects that can modulate the compound's reactivity and biological activity. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to improve the efficiency of these processes.

From a medicinal chemistry perspective, the structural features of 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione make it an attractive scaffold for drug design. The methylidene group can serve as a point of attachment for pharmacophores that target specific biological receptors or enzymes. Additionally, the compound's ability to form metal complexes opens up possibilities for developing metallodrugs that leverage the unique properties of metals in biological systems. For example, platinum-based metallodrugs have been successfully used in chemotherapy due to their ability to bind DNA and disrupt cancer cell proliferation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione with greater accuracy before conducting expensive experimental trials. Molecular docking studies have shown that this compound can interact with various protein targets involved in diseases such as cancer and inflammation. These virtual screening approaches have significantly reduced the time and cost associated with drug discovery by identifying promising candidates for further optimization.

The potential applications of 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione extend beyond its role as a ligand or drug candidate. It has also been explored as a building block for more complex molecules in materials science and catalysis. For instance, its ability to form stable coordination complexes with metals makes it useful in designing catalysts for organic transformations such as hydrogenation and oxidation reactions. These catalysts can be applied in industrial processes to produce fine chemicals and pharmaceuticals more efficiently.

In conclusion, 5-(4-methylphenyl)methylideneimidazolidine-2,4-dione (CAS No. 28744-88-9) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features enable it to participate in diverse chemical reactions and biological processes, making it a valuable asset for researchers working on drug discovery, metal coordination chemistry, and materials science. As our understanding of its properties continues to grow through both experimental and computational studies, this compound is likely to play an increasingly important role in future scientific advancements.